Cas no 56266-79-6 (1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-)
56266-79-6 structure
Product Name:1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-
CAS No:56266-79-6
MF:C14H5Cl3N2O
MW:323.561300039291
CID:349382
PubChem ID:22104059
Update Time:2025-04-19
1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-
- 3,4,6-trichloro-5-phenoxybenzene-1,2-dicarbonitrile
- 56266-79-6
- DTXSID20622465
- 3,5,6-Trichloro-l,2-dicyano-4-phenoxybenzene
- 3,5,6-Trichloro-1,2-dicyano-4-phenoxybenzene
- SCHEMBL8694197
- LAXOPMROGSFCJQ-UHFFFAOYSA-N
-
- Inchi: 1S/C14H5Cl3N2O/c15-11-9(6-18)10(7-19)12(16)14(13(11)17)20-8-4-2-1-3-5-8/h1-5H
- InChI Key: LAXOPMROGSFCJQ-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=C(C#N)C(=C(C=1OC1C=CC=CC=1)Cl)Cl
Computed Properties
- Exact Mass: 321.94695
- Monoisotopic Mass: 321.946746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.81
1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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